Cas no 2229475-37-8 (tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate
• CAS No: 2229475-37-8
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 6386756
• PubChem ID: 165606403
• Update Time: 2025-10-29

tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate
• 2229475-37-8
• EN300-1887976
• tert-butyl N-[1-(1H-indol-6-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C15H18N2O3/c1-15(2,3)20-14(19)17-13(9-18)11-5-4-10-6-7-16-12(10)8-11/h4-9,13,16H,1-3H3,(H,17,19)
• InChI Key： NPAGRZBMIVCXBD-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC2C=CNC=2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.2Ų

Additional information on tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate (CAS No. 2229475-37-8)

Tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229475-37-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of a tert-butyl group enhances the lipophilicity of the molecule, making it a promising candidate for oral bioavailability, while the indole moiety contributes to its potential pharmacological interactions.

The structural framework of Tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate incorporates a 1H-indol-6-yl substituent, which is a well-documented pharmacophore in various bioactive molecules. Indole derivatives have been extensively studied for their roles in modulating biological pathways, particularly in neurodegenerative diseases, cancer, and inflammation. The carbamate functionality at the 2-oxoethyl position introduces a polar moiety that can interact with biological targets, enhancing the compound's binding affinity and selectivity.

In recent years, there has been a surge in research focusing on indole-based derivatives as potential therapeutic agents. The indole ring system is known for its ability to engage with a variety of biological receptors and enzymes, including those involved in signal transduction and metabolic pathways. For instance, studies have demonstrated that indole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The carbamate group in Tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate further extends its potential by allowing for hydrogen bonding interactions with biological targets, thereby modulating enzyme activity or receptor binding.

The tert-butyl group at the carbamate nitrogen not only stabilizes the molecule but also influences its solubility and metabolic stability. This is particularly important in drug development, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. The tert-butyl substitution enhances the compound's resistance to hydrolysis, making it more stable under physiological conditions and potentially prolonging its half-life in vivo.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like Tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate with high precision. These studies have revealed that the indole moiety can interact with aromatic pockets of target proteins, while the carbamate group forms hydrogen bonds with polar residues. Such insights have guided the design of more potent and selective derivatives, paving the way for novel drug candidates.

The synthesis of Tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate involves multi-step organic reactions, typically starting from commercially available precursors such as 1-indanone or 3-bromoindole. The introduction of the carbamate group is achieved through nucleophilic substitution or condensation reactions, followed by protection-deprotection strategies to ensure regioselectivity. The final tert-butylation step is often performed using tert-butyloxycarbonyl (Boc) chloride or other suitable reagents to introduce the bulky substituent at the desired position.

In preclinical studies, Tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate has shown promise in several disease models. For example, research indicates that it may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. These findings are supported by in vitro assays that demonstrate its interaction with relevant biological targets, including transcription factors and signaling proteins.

The development of novel pharmaceuticals relies heavily on understanding the structure-property relationships of active compounds. In the case of Tert-butyl N-1-(1H-indol-6-yl)-2-oxoethylcarbamate, computational studies have helped elucidate how modifications to its core structure can enhance its potency and selectivity. For instance, replacing the tert-butyl group with other lipophilic substituents might improve solubility while maintaining biological activity. Similarly, altering the indole ring can fine-tune interactions with specific targets.

The role of natural products as inspiration for drug discovery cannot be overstated. Many indole derivatives are found in plants and microorganisms, where they serve as defense compounds or signaling molecules. By synthesizing analogs like Tert-butyl N-1-(1H-indol-6-y l)-2 oxoethylcarbamate, chemists can explore new pharmacological profiles while leveraging nature's own chemical libraries.

As research continues to uncover new therapeutic applications for indole-based compounds, compounds like Tert-butyl N - 1 -( 1 H - indol - 6 - yl ) - 2 ox o eth yl carbamate are likely to play a significant role in addressing unmet medical needs. Their unique structural features offer a balance between lipophilicity and polar interactions, making them attractive candidates for further development into clinical candidates.